Cas no 1736-22-7 (4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-)

• Product Name: 4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-
• CAS No: 1736-22-7
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 1363318
• Update Time: 2025-06-07

4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-(3-fluorophenyl)-3-methyl-

• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)10(16-13-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： LKCQAHNATNUEOW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(F)=C2)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 221.049
• Monoisotopic Mass: 221.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 363.0±37.0 °C(Predicted)
• pka: 2.10±0.25(Predicted)